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Compound of Interest

Compound Name: KHS101

Cat. No.: B572512

Essential Safety and Handling Guide for KHS101

This document provides crucial safety protocols and logistical information for the handling and
disposal of KHS101, a research chemical identified as an inhibitor of heat shock protein 60 and
an inducer of neuronal differentiation.[1][2] Adherence to these guidelines is essential to ensure
the safety of all laboratory personnel.

Hazard Identification and Classification

KHS101 hydrochloride is classified as a hazardous substance. It is crucial to understand its
potential risks before handling.

GHS Classification: According to the Safety Data Sheet (SDS), KHS-101 (hydrochloride) is
classified as follows:
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, H301: Toxic if
Danger
Oral swallowed
H413: May
Hazardous to the
) cause long
Aquatic )
4 None None lasting harmful

Environment,

Long-term

effects to aquatic

life

Primary Route of Exposure: Ingestion.[3] Toxicological Information: While the SDS indicates no

primary irritant effect on the skin or eyes, all chemicals may pose unknown hazards and should

be handled with caution.

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory for handling KHS101. The following table outlines

the minimum required PPE for various laboratory activities.
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o . Hand Body Respiratory
Activity Eye Protection . . .
Protection Protection Protection
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Safety glasses ) in a chemical
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. _ _ _ resistant gloves Laboratory coat _
Aliquoting (Solid)  or chemical o ventilated
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splash goggles enclosure to
minimize
inhalation risk.
If not handled in
a fume hood, a
Chemical- fit-tested N95

Solution Chemical splash ) )
] resistant gloves Laboratory coat respirator may
Preparation goggles . ]
(e.g., Nitrile) be appropriate
for weighing
powders.
Not generally
) required when
Chemical-

Cell Culture and

In Vitro Assays

Safety glasses

with side shields

resistant gloves

Laboratory coat

handling dilute

solutions in a

e.g., Nitrile
(c0 ) biological safety
cabinet.
N95 respirator or
) Heavy-duty Laboratory coat higher,
) Chemical splash i ) ]
Spill Cleanup chemical- or chemical- depending on the
goggles , . I
resistant gloves resistant apron spill size and
ventilation.

Glove Selection: The SDS for KHS-101 does not specify a particular glove material. However,

for handling solid chemicals and preparing solutions, nitrile gloves are a standard and

appropriate choice. It is crucial to:

« Inspect gloves for any tears or punctures before use.
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e Change gloves immediately if they become contaminated.
» Avoid wearing gloves outside of the laboratory area.

Experimental Workflow and Handling Procedures

Proper handling procedures are critical to minimize exposure and contamination. The following
workflow outlines the key steps for safely working with KHS101.
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Caption: Experimental workflow for handling KHS101.
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Donning and Doffing of PPE

The sequence for putting on (donning) and taking off (doffing) PPE is designed to limit the
potential for self-contamination.[4]

Donning Sequence Doffing Sequence

1. Lab Coat 1. Gloves

2. Eye Protection 2. Lab Coat

3. Eye Protection

Click to download full resolution via product page

Caption: Standard donning and doffing sequence for PPE.

First Aid Measures

In case of exposure, follow these first aid procedures immediately:
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Exposure Route First Aid Procedure

Do NOT induce vomiting. Immediately call a
If Swallowed poison control center or doctor for medical

advice.

Immediately wash with soap and water and

Skin Contact )
rinse thoroughly.

Rinse opened eye for several minutes under
Eye Contact running water. Consult a doctor if symptoms

persist.

Move the person to fresh air. In case of
Inhalation unconsciousness, place the patient in a stable

side position for transportation.

Disposal Plan

All waste containing KHS101 must be treated as hazardous waste.

o Solid Waste: Collect all disposable materials, including contaminated gloves, wipes, and
plasticware, in a designated, sealed hazardous waste container.

o Liquid Waste: Collect all solutions containing KHS101 in a clearly labeled, sealed hazardous

waste container.

e Disposal: All KHS101 waste must be disposed of through your institution's environmental
health and safety office, following all local, state, and federal regulations. Given its potential
for long-lasting harmful effects on aquatic life, it must not be disposed of down the drain.

Chemical and Physical Properties

The following table summarizes key quantitative data for KHS101.
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Property Value

Chemical Formula C1sH21NsS (free base)[1]

Molecular Weight 339.5 g/mol (free base)[1]

CAS Number 1262770-73-9 (free base)[1][2]

Appearance Solid powder[2]

Solubility Soluble in DMSO and DMF (10 mg/mL)[1][5]
Storage Store at -20°C for long-term stability.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b572512#personal-protective-equipment-for-handling-
khs101]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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